Cas no 583886-80-0 (1,3,2-Dioxaborinane, 5,5-dimethyl-2-[2,2':5',2''-terthiophen]-5-yl-)

• Product Name: 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[2,2':5',2''-terthiophen]-5-yl-
• CAS No: 583886-80-0
• MF: C₁₇H₁₇BO₂S₃
• MW: 360.321680784225
• CID: 342252
• PubChem ID: 10904479
• Update Time: 2025-04-19

1,3,2-Dioxaborinane, 5,5-dimethyl-2-[2,2':5',2''-terthiophen]-5-yl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 5,5-dimethyl-2-[2,2':5',2''-terthiophen]-5-yl-
• 5,5-dimethyl-2-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]-1,3,2-dioxaborinane
• DTXSID60447856
• 583886-80-0

• Inchi： 1S/C17H17BO2S3/c1-17(2)10-19-18(20-11-17)16-8-7-15(23-16)14-6-5-13(22-14)12-4-3-9-21-12/h3-9H,10-11H2,1-2H3
• InChI Key： PWNJYTXBQBXWGB-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C3=CC=CS3)S2)=CC=C1B1OCC(C)(C)CO1

Computed Properties

• Exact Mass: 359.05211
• Monoisotopic Mass: 360.0483735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 18.46
• LogP: 4.97330